Cas no 105807-83-8 (7-amino-2,2-dimethyl-3,4-dihydro-2H-1,4-benzoxazin-3-one)
7-Amino-2,2-dimethyl-3,4-dihydro-2H-1,4-benzoxazin-3-one is a heterocyclic compound featuring a benzoxazine core with an amino functional group at the 7-position. Its rigid, fused-ring structure and electron-rich nitrogen and oxygen atoms make it a valuable intermediate in pharmaceutical and agrochemical synthesis. The dimethyl substitution at the 2-position enhances steric stability, while the 3-one moiety offers reactivity for further derivatization. This compound is particularly useful in the development of bioactive molecules due to its ability to participate in hydrogen bonding and π-stacking interactions. Its well-defined purity and consistent performance make it suitable for research and industrial applications requiring precise molecular scaffolds.
105807-83-8 structure
Product Name:7-amino-2,2-dimethyl-3,4-dihydro-2H-1,4-benzoxazin-3-one
CAS No:105807-83-8
MF:C10H12N2O2
MW:192.214482307434
MDL:MFCD11048439
CID:98443
PubChem ID:13665546
Update Time:2025-05-27
7-amino-2,2-dimethyl-3,4-dihydro-2H-1,4-benzoxazin-3-one Chemical and Physical Properties
Names and Identifiers
-
- 7-Amino-2,2-dimethyl-2H-benzo[b][1,4]oxazin-3(4H)-one
- 2H-1,4-Benzoxazin-3(4H)-one, 7-amino-2,2-dimethyl-
- 6-Amino-2,2-Dimethyl-2H-Benzo[B][1,4]Oxazin-3(4H)-One
- 7-Amino-2,2-dimethyl-2H-benzo-[b][1,4]oxazin-3(4H)-one
- 7-amino-2,2-dimethyl-4H-1,4-benzoxazin-3-one
- 7-Amino-2,2-dimethyl-4H-benzo[1,4]oxazin-3-one
- 7-amino-2,2-dimethyl-2H-1,4-benzoxazin-3(4H)-one
- 7-Amino-2,2-dimethyl-2H-benzo[b][1,4]oxazin-3(4H)
- 7-AMINO-2,2-DIMETHYL-3,4-DIHYDRO-2H-1,4-BENZOXAZIN-3-ONE
- UXMAGPQBCODAEJ-UHFFFAOYSA-N
- FCH887741
- AB63037
- B
- FT-0654235
- DS-10697
- 105807-83-8
- 7-AMINO-2,2-DIMETHYL-2H-BENZO[1,4]OXAZIN-3(4H)-ONE
- SCHEMBL755992
- 7-Amino-2 pound not2-dimethyl-2H-benzo[b][1 pound not4]oxazin-3(4H)-one
- MFCD11048439
- CS-0028251
- A2006
- DTXSID00546175
- SY065549
- AKOS006307874
- Ethyl3-oxo-3-(2,3,4-trichlorophenyl)propanoate
- J-518214
- ALBB-018376
- DB-012329
- 7-amino-2,2-dimethyl-3,4-dihydro-2H-1,4-benzoxazin-3-one
-
- MDL： MFCD11048439
- Inchi： 1S/C10H12N2O2/c1-10(2)9(13)12-7-4-3-6(11)5-8(7)14-10/h3-5H,11H2,1-2H3,(H,12,13)
- InChI Key： UXMAGPQBCODAEJ-UHFFFAOYSA-N
- SMILES： O1C2C=C(C=CC=2NC(C1(C)C)=O)N
Computed Properties
- Exact Mass: 192.09000
- Monoisotopic Mass: 192.089877630g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 253
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 64.4
- XLogP3: 0.8
Experimental Properties
- Color/Form: No data avaiable
- Density: 1.2±0.1 g/cm3
- Melting Point: No data available
- Boiling Point: 401.0±45.0 °C at 760 mmHg
- Flash Point: 196.3±28.7 °C
- Refractive Index: 1.567
- PSA: 64.35000
- LogP: 2.09750
- Vapor Pressure: 0.0±0.9 mmHg at 25°C
7-amino-2,2-dimethyl-3,4-dihydro-2H-1,4-benzoxazin-3-one Security Information
- Signal Word：warning
- Hazard Statement： H303+H313+H333
-
Warning Statement：
P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care - Safety Instruction： H303+H313+H333
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
7-amino-2,2-dimethyl-3,4-dihydro-2H-1,4-benzoxazin-3-one Customs Data
- HS CODE：2934999090
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
7-amino-2,2-dimethyl-3,4-dihydro-2H-1,4-benzoxazin-3-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM152469-5g |
7-Amino-2,2-dimethyl-2H-benzo-[b][1,4]oxazin-3(4H)-one |
105807-83-8 | 98% | 5g |
$252 | 2021-06-09 | |
| Chemenu | CM152469-10g |
7-Amino-2,2-dimethyl-2H-benzo-[b][1,4]oxazin-3(4H)-one |
105807-83-8 | 98% | 10g |
$421 | 2021-06-09 | |
| Chemenu | CM152469-25g |
7-Amino-2,2-dimethyl-2H-benzo-[b][1,4]oxazin-3(4H)-one |
105807-83-8 | 98% | 25g |
$842 | 2021-06-09 | |
| Alichem | A019064739-5g |
7-Amino-2,2-dimethyl-2H-benzo[b][1,4]oxazin-3(4H)-one |
105807-83-8 | 98% | 5g |
$213.91 | 2023-09-04 | |
| Alichem | A019064739-10g |
7-Amino-2,2-dimethyl-2H-benzo[b][1,4]oxazin-3(4H)-one |
105807-83-8 | 98% | 10g |
$356.57 | 2023-09-04 | |
| Alichem | A019064739-25g |
7-Amino-2,2-dimethyl-2H-benzo[b][1,4]oxazin-3(4H)-one |
105807-83-8 | 98% | 25g |
$713.29 | 2023-09-04 | |
| Fluorochem | 076485-1g |
7-Amino-2,2-dimethyl-2H-benzo[b][1,4]oxazin-3(4H)-one |
105807-83-8 | 95% | 1g |
￡51.00 | 2022-03-01 | |
| Fluorochem | 076485-5g |
7-Amino-2,2-dimethyl-2H-benzo[b][1,4]oxazin-3(4H)-one |
105807-83-8 | 95% | 5g |
￡155.00 | 2022-03-01 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-YB490-200mg |
7-amino-2,2-dimethyl-3,4-dihydro-2H-1,4-benzoxazin-3-one |
105807-83-8 | 98% | 200mg |
95.0CNY | 2021-08-04 | |
| Chemenu | CM152469-5g |
7-Amino-2,2-dimethyl-2H-benzo-[b][1,4]oxazin-3(4H)-one |
105807-83-8 | 98% | 5g |
$*** | 2023-04-03 |
7-amino-2,2-dimethyl-3,4-dihydro-2H-1,4-benzoxazin-3-one Related Literature
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
105807-83-8 (7-amino-2,2-dimethyl-3,4-dihydro-2H-1,4-benzoxazin-3-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
SunaTech Inc.
Gold Member
Audited Supplier
CN Supplier
Reagent
